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Compound of Interest

Compound Name: D-Glucose-13C-2

Cat. No.: B12419836 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of D-Glucose-13C-2, a non-radioactive, stable isotope-labeled

compound utilized in metabolic research. By adhering to these procedural steps, you can

maintain a safe laboratory environment while ensuring the integrity of your research.

While D-Glucose-13C-2 and its analogs are not classified as hazardous materials, they can

pose risks if handled improperly.[1][2] Potential hazards include mild irritation to the skin, eyes,

and respiratory tract upon contact or inhalation.[3][4] Furthermore, the fine particulate nature of

the solid compound presents a risk of combustible dust formation.[3]

Personal Protective Equipment (PPE): Your First
Line of Defense
The consistent use of appropriate personal protective equipment is crucial to mitigate exposure

risks. The following table summarizes the recommended PPE for handling D-Glucose-13C-2.
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PPE Category Item Specifications & Use

Eye Protection Safety Glasses or Goggles

Should be worn at all times to

protect against accidental

splashes or dust particles.

Hand Protection Disposable Gloves

Nitrile or latex gloves are

recommended to prevent skin

contact. Gloves should be

changed frequently, especially

if contamination is suspected.

Body Protection Laboratory Coat

A full-length lab coat should be

worn to protect skin and

clothing from spills.

Respiratory Protection Dust Mask or Respirator

Recommended when handling

large quantities or when there

is a potential for dust

generation to avoid inhalation.

Operational Plan: A Step-by-Step Workflow for Safe
Handling
A structured approach to handling D-Glucose-13C-2 minimizes risks and ensures procedural

consistency. The following workflow outlines the key steps from preparation to cleanup.
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Workflow for Handling D-Glucose-13C-2

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare a Clean & Ventilated Workspace

Gather All Necessary Materials

Carefully Weigh the D-Glucose-13C-2

Dissolve in a Suitable Solvent if Required

Perform the Experimental Procedure

Decontaminate Glassware & Surfaces

Dispose of Waste According to Protocol

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A step-by-step workflow for the safe handling of D-Glucose-13C-2.
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Disposal Plan: Ensuring Environmental and
Regulatory Compliance
Proper disposal of D-Glucose-13C-2 and associated waste is critical to prevent environmental

contamination and adhere to regulations. Disposal methods vary based on the nature of the

waste.

Uncontaminated Waste:

Solid D-Glucose-13C-2: Small quantities of pure, uncontaminated solid can typically be

disposed of in the regular laboratory trash.

Aqueous Solutions: Dilute aqueous solutions can generally be poured down the sanitary

sewer system, followed by flushing with a copious amount of water.

Contaminated Waste:

Mixed Waste: If D-Glucose-13C-2 is mixed with hazardous materials, the resulting mixture

must be treated as hazardous waste. This waste should be collected in a clearly labeled,

sealed container and disposed of through a licensed professional waste disposal service.

Empty Containers: Triple-rinse empty containers with an appropriate solvent. The rinsate

should be disposed of as outlined above for aqueous solutions. Once decontaminated,

containers can often be recycled or discarded in regular trash, in line with institutional

policies.

Emergency Procedures:

Spills: In the event of a spill, avoid generating dust. Sweep up the solid material and place it

in a suitable, closed container for disposal. Ensure the area is then cleaned and

decontaminated.

Fire: Use a water spray, alcohol-resistant foam, dry chemical, or carbon dioxide extinguisher

for fires involving this material. Firefighters should wear self-contained breathing apparatus.

By integrating these safety protocols and operational plans into your laboratory's standard

procedures, you can foster a culture of safety and ensure the well-being of all personnel.
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Always consult your institution's specific safety guidelines and the most recent Safety Data

Sheet (SDS) for the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mmbio.byu.edu [mmbio.byu.edu]

2. sigmaaldrich.cn [sigmaaldrich.cn]

3. isotope.com [isotope.com]

4. isotope.com [isotope.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling D-Glucose-13C-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419836#personal-protective-equipment-for-
handling-d-glucose-13c-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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